Cas no 1420790-90-4 ((4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester)

• Product Name: (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester
• CAS No: 1420790-90-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5199389
• Update Time: 2025-05-24

(4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester
• tert-Butyl (4-methylcinnolin-8-yl)carbamate
• Carbamic acid, N-(4-methyl-8-cinnolinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H17N3O2/c1-9-8-15-17-12-10(9)6-5-7-11(12)16-13(18)19-14(2,3)4/h5-8H,1-4H3,(H,16,18)
• InChI Key： SHCPQVSCPBNFMZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2C(C=CC=1)=C(C)C=NN=2

Additional information on (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester

Recent Advances in the Study of (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester (CAS: 1420790-90-4)

The compound (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester (CAS: 1420790-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cinnoline scaffold, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have focused on its role in modulating biological pathways, its pharmacokinetic properties, and its utility in medicinal chemistry.

One of the key areas of investigation has been the compound's potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the cinnoline core of this molecule offers a versatile platform for structural modifications. Researchers have reported that (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester can be efficiently converted into derivatives that exhibit selective inhibition of specific kinase isoforms, paving the way for the development of targeted therapies.

In addition to its role in kinase inhibition, recent studies have explored the compound's stability and reactivity under various conditions. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its purity and degradation pathways. These studies are crucial for ensuring the compound's suitability for large-scale synthesis and pharmaceutical applications.

Another noteworthy development is the exploration of the compound's potential in prodrug design. Prodrugs are biologically inactive compounds that can be metabolized in vivo to release active drugs, thereby improving bioavailability or reducing side effects. Preliminary data suggest that (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester could serve as a prodrug moiety for drugs targeting the central nervous system (CNS), owing to its favorable lipophilicity and metabolic stability.

Despite these promising findings, challenges remain in optimizing the compound's pharmacological profile. For instance, researchers are investigating strategies to enhance its solubility and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the aim of identifying derivatives with improved therapeutic indices.

In conclusion, (4-Methyl-cinnolin-8-yl)-carbamic acid tert-butyl ester (CAS: 1420790-90-4) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research is expected to further elucidate its potential and address current limitations, ultimately contributing to the development of novel therapeutics. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting its importance in contemporary pharmaceutical research.